Cas no 808769-11-1 (3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester)

• Product Name: 3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester
• CAS No: 808769-11-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 2147204
• PubChem ID: 57516949
• Update Time: 2025-04-21

3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-Amino-2-methylpropyl)benzoate
• AKOS027325151
• SCHEMBL1310595
• OXPMIJUPVHVHHE-UHFFFAOYSA-N
• Benzoic acid, 3-(2-amino-2-methylpropyl)-, methyl ester
• 808769-11-1
• EN300-1858747
• AB68855
• DB-297885
• 3-(2-Amino-2-methylpropyl)benzoic acid methyl ester
• 3-(2-Amino-2-methyl-propyl)-benzoic Acid methyl ester

• Inchi： 1S/C12H17NO2/c1-12(2,13)8-9-5-4-6-10(7-9)11(14)15-3/h4-7H,8,13H2,1-3H3
• InChI Key： OXPMIJUPVHVHHE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CC(C)(C)N)=O

Computed Properties

• Exact Mass: 207.125928785Da
• Monoisotopic Mass: 207.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters